3-(3-Methylphenyl)-5-trifluoromethylbenzoic acid

• IUPAC Name: 3-(3-methylphenyl)-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C15H11F3O2/c1-9-3-2-4-10(5-9)11-6-12(14(19)20)8-13(7-11)15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key: NPYYNJUAAYZTHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O
• Molecular Formula: C15H11F3O2
• DSSTOX Substance ID: DTXSID10688616
• Molecular Weight: 280.24 g/mol
• CAS No.: 1261953-10-9

Description

3-(3-Methylphenyl)-5-trifluoromethylbenzoic acid, also known as MTMFBA, is a synthetic organic compound belonging to the class of compounds known as trifluoromethylbenzoic acids. It is an important intermediate in the synthesis of various pharmaceuticals and other organic compounds. MTMFBA is a white crystalline solid with a melting point of about 130°C. It is soluble in most organic solvents, including methanol and ethanol, and is insoluble in water.

Scientific Research Applications

Chemical Characteristics and Applications

3-(3-Methylphenyl)-5-trifluoromethylbenzoic acid is a compound of interest in the field of organic chemistry, particularly in the development of pharmaceuticals and advanced materials. While specific studies directly addressing this compound were not found, insights can be drawn from related research on benzoic acid derivatives, their pharmacological activities, environmental behaviors, and implications in various scientific applications. These compounds, including parabens and cinnamic acid derivatives, offer a window into the potential applications and significance of this compound in research and development.

Pharmacological Potential

The pharmacological activities of compounds structurally related to this compound, such as gallic acid and cinnamic acid derivatives, have been extensively studied. Gallic acid, known for its anti-inflammatory properties, operates via MAPK and NF-κB signaling pathways, offering potential treatment avenues for inflammation-related diseases (Bai et al., 2020). Similarly, cinnamic acid derivatives have shown significant anticancer potential, suggesting a similar promise for this compound in medicinal chemistry (De et al., 2011).

Environmental Behavior and Toxicity

Understanding the environmental fate and behavior of chemical compounds is crucial for assessing their impact and safety. Parabens, esters of para-hydroxybenzoic acid, serve as preservatives in various consumer products, showing weak endocrine disruptor properties and raising concerns about their ecological and health effects (Darbre & Harvey, 2008). This highlights the importance of studying the environmental and health impacts of related compounds, including this compound, to ensure their safe use in applications.

Advanced Materials and Synthesis

Compounds like this compound also find applications in the synthesis and development of advanced materials. For instance, synthetic protocols involving benzo[c]chromen-6-ones, which share a benzene ring as a common structural feature with this compound, have been reviewed for their roles in creating secondary metabolites and pharmacologically important structures (Mazimba, 2016). This underscores the potential of such compounds in contributing to the field of synthetic organic chemistry and material science.